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Compound of Interest

Compound Name: Hydroxyphenylacetic acid

Cat. No.: B194381

An In-depth Technical Guide to 4-Hydroxyphenylacetic Acid

Introduction

4-Hydroxyphenylacetic acid (4-HPAA), also known as p-hydroxyphenylacetic acid, is an
organic compound with the chemical formula CsHsOs.[1][2] It is a phenolic acid and a derivative
of phenylacetic acid, playing a significant role as a metabolite in various biological systems,
including plants, fungi, and humans.[3] This compound is a key intermediate in the synthesis of
pharmaceuticals, agrochemicals, and other biochemicals.[4][5] Its presence in natural sources
like olive oil and beer has also been noted.[1][2] In the pharmaceutical industry, 4-HPAA is a
crucial precursor for the synthesis of drugs such as the beta-blocker atenolol and
cephalosporin antibiotics.[1][6] Furthermore, it exhibits a range of biological activities, including
anti-inflammatory and antioxidant properties.[7] This guide provides a comprehensive overview
of the chemical and physical properties, synthesis, and biological significance of 4-
hydroxyphenylacetic acid.

Chemical and Physical Properties

4-Hydroxyphenylacetic acid is a white to cream or light tan crystalline powder that can
undergo sublimation.[1][8] It is sparingly soluble in cold water but dissolves in hot water, ether,
ethanol, ethyl acetate, dimethyl sulfoxide, and methanol.[1][8]
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Property Value Source(s)
Molecular Formula CsHsOs3 [518]
Molecular Weight 152.15 g/mol [1][5]

CAS Number 156-38-7 [1][8]
Appearance White Po cream or light tan 51(6]

crystalline powder

Melting Point 148-151 °C [1][8]
Boiling Point ~234.6 °C (rough estimate) [8]

Density ~1.2143 (rough estimate) [1]

Water Solubility

Slightly soluble in cold water,
soluble in hot water. Reported
as 50 g/L and 60.7 mg/mL.

(11318l

pKa

4.50 £ 0.10 (Predicted)

[8]

LogP

0.75 at 25°C

[8]

Vapor Pressure

~0.007 Pa at 25°C

[1](8]

Spectroscopic Data:

e 1H NMR and 3C NMR: Detailed spectral data are available in public databases such as the

Human Metabolome Database (HMDB) and the Biological Magnetic Resonance Bank

(BMRB).[3][9]

e Mass Spectrometry: Mass spectral data, including GC-MS and LC-MS, are available in
databases like PubChem and mzCloud.[3][10]

Synthesis and Reactivity

4-Hydroxyphenylacetic acid can be synthesized through various chemical and biological

routes. Its structure, featuring a hydroxyl group and a carboxylic acid, makes it a versatile

molecule for further chemical modifications.[1]
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Chemical Synthesis

Several methods for the chemical synthesis of 4-hydroxyphenylacetic acid have been
reported:

e From 4-Aminophenylacetic Acid: This method involves the diazotization of 4-
aminophenylacetic acid followed by hydrolysis.[8][11] The amino group is converted into a
diazonium salt, which is then displaced by a hydroxyl group upon heating in an acidic
solution.[11]

e From 4-Hydroxymandelic Acid: 4-HPAA can be obtained by the reduction of 4-
hydroxymandelic acid using elemental phosphorus and iodine.[1][2]

e From Anisole: A multi-step synthesis starting from anisole involves chloromethylation and
cyanation to form 4-methoxyphenylacetonitrile.[12] This intermediate is then saponified to the
corresponding acid, and the ether is cleaved to yield 4-hydroxyphenylacetic acid.[12]

» From Benzyl Phenyl Ether: A process involving the reaction of benzyl phenyl ether with
formaldehyde and hydrogen chloride to form 4-benzyloxybenzyl chloride has been patented.
[13] This is followed by reaction with an alkali metal cyanide to produce 4-
benzyloxyphenylacetonitrile, which is then hydrolyzed to 4-hydroxyphenylacetic acid.[13]

Reactivity

The presence of the hydroxyl and carboxylic acid functional groups allows for a variety of
chemical reactions:[5]

o Esterification and Amidation: The carboxylic acid group can readily undergo esterification
and amidation reactions, which are crucial for the synthesis of various pharmaceutical
derivatives.[5]

» Acylation: It can be used as an acylation reagent for phenols and amines.[1]

o Electrophilic Aromatic Substitution: The phenol ring is activated towards electrophilic
substitution reactions.

Experimental Protocols
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Synthesis via Diazotization of 4-Aminophenylacetic
Acid[11]

o Salt Formation: Dissolve 4-aminophenylacetic acid in an aqueous alkali solution (e.g.,
sodium hydroxide) to form its sodium salt. Then, add sulfuric acid.

o Diazotization: Cool the mixture to 0-5 °C. Add a solution of sodium nitrate dropwise over 30
minutes while maintaining the temperature.

o Hydrolysis: Add the resulting diazonium salt solution dropwise to hot (90-95 °C) dilute sulfuric
acid over approximately 1 hour. Continue heating for an additional hour to ensure complete
hydrolysis.

« Purification: Decolorize the reaction mixture with activated carbon and filter. After cooling,
extract the product with ethyl acetate.

« |solation: Recover the 4-hydroxyphenylacetic acid by evaporating the ethyl acetate. The
reported yield is approximately 85%.[11]

Analysis by Ultra-High-Pressure Liquid
Chromatography-Tandem Mass Spectrometry (UPLC-
MS/MS)[14]

This method is used for the sensitive detection of 4-hydroxyphenylacetic acid in biological
samples like human serum.

o Sample Preparation: Precipitate serum proteins by adding methanol. This method has been
shown to provide high recovery and minimal matrix effects.[14]

o Chromatographic Separation: Employ a suitable reverse-phase column (e.g., Atlantis C18)
for separation.[15]

e Mass Spectrometric Detection: Utilize a tandem mass spectrometer for detection and
quantification, which offers high sensitivity and specificity. The lower limits of quantitation can
be in the range of 0.02 to 0.25 pmol/L.[14]
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Biological Activity and Applications

4-Hydroxyphenylacetic acid is a metabolite of aromatic amino acids, such as phenylalanine
and tyrosine, and polyphenols, primarily processed by the gut microbiota.[4][7] It is involved in
various physiological and pathological processes.

Signaling Pathways

4-HPAA has been shown to exert its biological effects through the modulation of several key
signaling pathways:

o Nrf2 Pathway: It can induce the translocation of the Nuclear factor erythroid 2-related factor
2 (Nrf2) to the nucleus.[16] This leads to the enhanced expression of phase Il and
antioxidant enzymes, providing protection against oxidative stress-induced damage, such as
in acetaminophen-induced liver injury.[7][16]

e PIBK/AKT/mTOR Pathway: In the context of its antithrombotic effects, 4-HPAA has been
found to inhibit the PISK/AKT/mTOR signaling pathway, which in turn induces autophagy.[17]
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Caption: Nrf2 signaling pathway activation by 4-HPAA.

Microbial Biosynthesis

In microorganisms like Escherichia coli, 4-hydroxyphenylacetic acid can be synthesized from
tyrosine. This biosynthetic pathway involves the conversion of tyrosine to 4-
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hydroxyphenylpyruvate, which is then transformed into 4-HPAA.[4]
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Caption: Microbial biosynthesis of 4-HPAA from tyrosine.

Applications in Drug Development and Research

+ Pharmaceutical Intermediate: It is a vital intermediate in the synthesis of atenolol, a beta-
blocker used to treat hypertension, and various cephalosporin antibiotics.[1][6]

¢ Anti-inflammatory and Antioxidant: Its ability to modulate inflammatory and oxidative stress
pathways makes it a compound of interest for developing new anti-inflammatory and
antioxidant drugs.[1][7]

¢ Biomarker: Elevated levels of 4-HPAA in urine can be a biomarker for small intestinal
bacterial overgrowth (SIBO) and other gastrointestinal diseases.[18]
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e Research Tool: It is used in biochemical research to study metabolic pathways and enzyme
activities.[5] It also serves as a fluorescent reagent for the determination of oxidase.[1]

Conclusion

4-Hydroxyphenylacetic acid is a multifaceted compound with significant chemical and
biological importance. Its well-characterized physical and chemical properties, coupled with its
versatile reactivity, make it a valuable building block in organic synthesis, particularly for
pharmaceuticals. Furthermore, its role as a key metabolite and its ability to modulate important
signaling pathways highlight its potential for therapeutic applications. This guide provides a
foundational understanding for researchers, scientists, and drug development professionals
working with this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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